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Compound of Interest

Compound Name: (+)-Metconazole

Cat. No.: B1254978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (+)-Metconazole stock

solutions, intended for use in research and development settings. The information is compiled

from established methodologies to ensure accuracy and reproducibility.

I. Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of (+)-
Metconazole stock solutions.
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Parameter Value Solvents Source(s)

CAS Number 125116-23-6 N/A [1][2][3]

Molecular Formula C₁₇H₂₂ClN₃O N/A [4]

Molecular Weight 319.83 g/mol N/A [3][4]

Recommended Stock

Concentration
1 mg/mL Methanol, Acetone [5][6]

Alternative

Concentrations
10 µg/mL, 100 µg/mL

Acetonitrile,

Cyclohexane
[7]

Solubility Slightly soluble

Chloroform,

Dichloromethane,

Methanol

[4]

Soluble

Acetonitrile, Ethyl

acetate, Xylene,

Methyl t-butyl ether

[7][8][9][10]

Water Solubility (20

°C, pH 7)
30.4 mg/L [11]

Storage Temperature Refrigerated (0-5 °C)
Methanol, general

solid form
[1][5]

Ambient (>5 °C)
Acetonitrile (10

µg/mL)
[7]

Stock Solution

Stability

At least 3 months (in

methanol,

refrigerated)

Methanol [5][6]

At least 4.5 months

(refrigerated)
Not specified [12]

II. Experimental Protocol: Preparation of 1 mg/mL
(+)-Metconazole Stock Solution in Methanol
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This protocol details the steps for preparing a 1 mg/mL stock solution of (+)-Metconazole in

methanol.

A. Materials and Equipment:

(+)-Metconazole (analytical standard)

Methanol (HPLC grade or equivalent)

Volumetric flask (e.g., 10 mL, Class A)

Analytical balance (readable to at least 0.1 mg)

Weighing paper or boat

Spatula

Pipettes

Vortex mixer

Sonicator

Amber glass storage vials with screw caps

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

B. Procedure:

Pre-dissolution Steps:

Ensure all glassware is clean and dry.

Bring the (+)-Metconazole container to room temperature before opening to prevent

condensation.

Tare the analytical balance with the weighing paper or boat.
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Weighing the (+)-Metconazole:

Carefully weigh the desired amount of (+)-Metconazole. For a 10 mL stock solution of 1

mg/mL, weigh 10 mg of the solid standard.[5]

Record the exact weight.

Dissolution:

Quantitatively transfer the weighed (+)-Metconazole to the 10 mL volumetric flask.

Add a small volume of methanol to the flask (approximately 5-7 mL) to dissolve the solid.

To ensure a complete and homogeneous solution, vortex and/or sonicate the mixture until

all the solid has visibly dissolved.[5]

Dilution to Final Volume:

Once the solid is fully dissolved, carefully add methanol to the volumetric flask until the

bottom of the meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Storage:

Transfer the prepared stock solution to a properly labeled amber glass vial. The label

should include the name of the compound, concentration, solvent, preparation date, and

the name of the preparer.

Store the stock solution in a refrigerator at 2-4°C.[1][5] The solution is expected to be

stable for at least 3 months under these conditions.[5][6]

C. Safety Precautions:

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[13]
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Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.[13][14]

Consult the Safety Data Sheet (SDS) for (+)-Metconazole for complete safety information.

[14][15]

III. Visualizations
Diagram 1: Experimental Workflow for (+)-Metconazole Stock Solution Preparation
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Workflow for (+)-Metconazole Stock Solution Preparation
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Caption: Workflow for preparing (+)-Metconazole stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1254978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. accustandard.com [accustandard.com]

2. Metconazole | CAS 125116-23-6 | LGC Standards [lgcstandards.com]

3. メトコナゾール PESTANAL®, analytical standard, mixture of stereoisomers | Sigma-
Aldrich [sigmaaldrich.com]

4. 125116-23-6 CAS MSDS (METCONAZOLE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. epa.gov [epa.gov]

6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

7. accustandard.com [accustandard.com]

8. hpc-standards.com [hpc-standards.com]

9. hpc-standards.com [hpc-standards.com]

10. GB2581208A - A novel form of metconazole, a process for its preperation and use of the
same - Google Patents [patents.google.com]

11. Metconazole [sitem.herts.ac.uk]

12. agriculture.basf.com [agriculture.basf.com]

13. ojcompagnie.com [ojcompagnie.com]

14. download.basf.com [download.basf.com]

15. agilent.com [agilent.com]

To cite this document: BenchChem. [Application Notes and Protocols for (+)-Metconazole
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254978#protocol-for-metconazole-stock-solution-
preparation]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1254978?utm_src=pdf-custom-synthesis
https://www.accustandard.com/prod0013380.html
https://www.lgcstandards.com/ES/en/Metconazole/p/DRE-C14955000
https://www.sigmaaldrich.com/JP/ja/product/sial/37909
https://www.sigmaaldrich.com/JP/ja/product/sial/37909
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5332939.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5332939.aspx
https://www.epa.gov/sites/default/files/2020-09/documents/ecm-metconazole-enantiomers-water-0200402.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2015-01/documents/46902209-metconazole-ecm-soil.pdf
https://www.accustandard.com/prod0010181.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/1635860488_Metconazole.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Metconazole_Ethylacetate_2.htm
https://patents.google.com/patent/GB2581208A/en
https://patents.google.com/patent/GB2581208A/en
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/451.htm
https://agriculture.basf.com/dam/jcr:d707e806-318d-3162-ba96-1782fdb9935d/basf/agriculture/global/assets/en/Crop%20Protection/Transparency%20Summaries/Metconazole%20AIRenewal%20-%20BASF%20Doc%20MCA%20(Sec%201%20-%2010)%20(2015).pdf
https://www.ojcompagnie.com/sites/default/files/fichiers/engrais/tourney_msds.pdf
https://download.basf.com/p1/000000000030671095_SDS_CPA_00/en_UN/Metco_60_30671095_SDS_CPA_00_en_3-0.pdf
https://www.agilent.com/cs/library/msds/PST-2440K1000_NAEnglish.pdf
https://www.benchchem.com/product/b1254978#protocol-for-metconazole-stock-solution-preparation
https://www.benchchem.com/product/b1254978#protocol-for-metconazole-stock-solution-preparation
https://www.benchchem.com/product/b1254978#protocol-for-metconazole-stock-solution-preparation
https://www.benchchem.com/product/b1254978#protocol-for-metconazole-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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